Cas no 118288-39-4 (2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid)

2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid structure
118288-39-4 structure
Product Name:2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid
CAS No:118288-39-4
MF:C12H12O3S
MW:236.286882400513
CID:2615699
PubChem ID:14578871
Update Time:2025-04-21

2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-oxo-3,4-dihydro-2H-1-benzothiepin-4-yl)acetic acid
    • 118288-39-4
    • SCHEMBL7288534
    • KSUYUISXWPQBCX-UHFFFAOYSA-N
    • (5-Oxo-2,3,4,5-tetrahydro-1-benzothiepin-4-yl)acetic acid
    • DTXSID90561877
    • 5-oxo-2,3,4,5-tetrahydro[1]benzothiepine-4-acetic acid
    • 2-(5-Oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-4-yl)acetic acid
    • 5-oxo-2,3,4,5-tetrahydro-[1]benzothiepine-4-acetic acid
    • Inchi: 1S/C12H12O3S/c13-11(14)7-8-5-6-16-10-4-2-1-3-9(10)12(8)15/h1-4,8H,5-7H2,(H,13,14)
    • InChI Key: KSUYUISXWPQBCX-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C(CC(=O)O)CC1)=O

Computed Properties

  • Exact Mass: 236.05071541Da
  • Monoisotopic Mass: 236.05071541Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 79.7Ų
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.